Cas no 2171762-71-1 (3'-(2-methylpropyl)-4-azaspirobicyclo2.2.2octane-2,2'-morpholine)

• Product Name: 3'-(2-methylpropyl)-4-azaspirobicyclo2.2.2octane-2,2'-morpholine
• CAS No: 2171762-71-1
• MF: C₁₄H₂₆N₂O
• MW: 238.369043827057
• CID: 6090919
• PubChem ID: 165598829
• Update Time: 2025-10-17

3'-(2-methylpropyl)-4-azaspirobicyclo2.2.2octane-2,2'-morpholine Chemical and Physical Properties

Names and Identifiers

• 3'-(2-methylpropyl)-4-azaspirobicyclo2.2.2octane-2,2'-morpholine
• EN300-1641310
• 3'-(2-methylpropyl)-4-azaspiro[bicyclo[2.2.2]octane-2,2'-morpholine]
• 2171762-71-1

• Inchi： 1S/C14H26N2O/c1-11(2)9-13-14(17-8-5-15-13)10-16-6-3-12(14)4-7-16/h11-13,15H,3-10H2,1-2H3
• InChI Key： IJWXBJQVRZLUJS-UHFFFAOYSA-N
• SMILES： O1CCNC(CC(C)C)C21CN1CCC2CC1

Computed Properties

• Exact Mass: 238.204513457g/mol
• Monoisotopic Mass: 238.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 24.5Ų

Additional information on 3'-(2-methylpropyl)-4-azaspirobicyclo2.2.2octane-2,2'-morpholine

Introduction to 3'-(2-methylpropyl)-4-azaspirobicyclo[2.2.2]octane-2,2'-morpholine (CAS No. 2171762-71-1)

3'-(2-methylpropyl)-4-azaspirobicyclo[2.2.2]octane-2,2'-morpholine (CAS No. 2171762-71-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic amines, which are known for their diverse biological activities and pharmacological properties.

The spirocyclic structure of 3'-(2-methylpropyl)-4-azaspirobicyclo[2.2.2]octane-2,2'-morpholine provides it with enhanced stability and conformational rigidity, which are crucial for optimizing its pharmacokinetic and pharmacodynamic profiles. The presence of the morpholine ring further enhances its solubility and bioavailability, making it an attractive candidate for drug development.

Recent studies have focused on the potential of 3'-(2-methylpropyl)-4-azaspirobicyclo[2.2.2]octane-2,2'-morpholine as a modulator of various biological pathways. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. Preliminary data suggest that this compound may exhibit selective binding to specific GPCRs, potentially leading to the development of novel treatments for neurological disorders, cardiovascular diseases, and other conditions.

In addition to its potential as a GPCR modulator, 3'-(2-methylpropyl)-4-azaspirobicyclo[2.2.2]octane-2,2'-morpholine has also shown promise in preclinical studies as an inhibitor of certain enzymes involved in inflammatory processes. This property makes it a candidate for the treatment of inflammatory diseases such as arthritis and asthma. The ability to modulate both receptor activity and enzymatic processes underscores the versatility of this compound in drug discovery.

The synthesis of 3'-(2-methylpropyl)-4-azaspirobicyclo[2.2.2]octane-2,2'-morpholine involves a series of well-defined chemical reactions that ensure high purity and yield. The key steps include the formation of the spirocyclic core through a ring-closing metathesis reaction, followed by functionalization of the morpholine ring and introduction of the (2-methylpropyl) substituent. These synthetic methods have been optimized to facilitate large-scale production, making it feasible for pharmaceutical companies to explore its clinical potential.

Clinical trials are currently underway to evaluate the safety and efficacy of 3'-(2-methylpropyl)-4-azaspirobicyclo[2.2.2]octane-2,2'-morpholine in various therapeutic settings. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic behavior, paving the way for more advanced clinical studies.

From a safety perspective, 3'-(2-methylpropyl)-4-azaspirobicyclo[2.2.2]octane-2,2'-morpholine has demonstrated a favorable toxicity profile in preclinical models. It does not exhibit significant cytotoxicity or mutagenicity at therapeutic concentrations, which is a critical factor in its development as a safe and effective medication.

In conclusion, 3'-(2-methylpropyl)-4-azaspirobicyclo[2.2.2]octane-2,2'-morpholine (CAS No. 000000000 ) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an exciting candidate for further research and development. As ongoing studies continue to unravel its full potential, this compound may well become an important tool in the treatment of various diseases and conditions.